(R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

Core Science & Biosynthesis

Unraveling the Stereochemical Dynamics: A Mechanistic Guide to the Chiral Inversion of (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-3-Aminopiperidine-2,6-dione is a critical chiral building block in the synthesis of immunomodulatory drugs (IMiDs), including lenalidomide and pomalidomide.[1][2] The stereochemical integrity of this glutarimide moiety is paramount, as the pharmacological and toxicological profiles of the individual enantiomers can differ significantly, a lesson underscored by the tragic history of thalidomide.[2][3] However, the chiral center at the C3 position is notoriously unstable under physiological conditions, undergoing rapid racemization that can complicate drug development and therapy.[4][5]

This technical guide provides an in-depth exploration of the mechanism governing the chiral inversion of (R)-3-Aminopiperidine-2,6-dione. We specifically focus on the C3-deuterated analog, (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride, to elucidate the role of the kinetic isotope effect in enhancing its stereochemical stability. This document details the underlying chemical pathway, outlines robust experimental protocols for monitoring the inversion, and discusses the critical implications for pharmaceutical development.

Introduction to Stereochemical Liability

The Central Role of the 3-Aminopiperidine-2,6-dione Scaffold

The 3-aminopiperidine-2,6-dione structure is the pharmacophore responsible for the potent therapeutic effects of several blockbuster drugs used in oncology.[2][6] Its synthesis and control of its chiral purity are therefore of immense interest to the pharmaceutical industry. The hydrochloride salt is a common form for ensuring the stability and handleability of the active pharmaceutical ingredient (API) intermediate.[1][7][8]

The Precedent: Chiral Inversion in Thalidomide Analogs

The tendency for chiral inversion is a well-documented characteristic of the thalidomide family of molecules.[9][10] Both the (R)- and (S)-enantiomers can interconvert in aqueous environments, particularly under physiological conditions (pH 7.4, 37°C).[5] This rapid racemization means that administering a single enantiomer is often equivalent to administering the racemic mixture, complicating efforts to develop stereochemically pure drugs with improved therapeutic windows.[4]

The Strategic Advantage of C3-Deuteration

The substitution of a hydrogen atom with its heavier isotope, deuterium, at a strategic molecular position can significantly alter the rate of a chemical reaction. This phenomenon, known as the Kinetic Isotope Effect (KIE), arises because the carbon-deuterium (C-D) bond is stronger and requires more energy to break than a carbon-hydrogen (C-H) bond.[11] In the context of (R)-3-Aminopiperidine-2,6-dione-d1, deuteration at the chiral C3 position is a deliberate strategy to retard the rate of chiral inversion, thereby enhancing the molecule's stereochemical stability.

The Core Mechanism of Chiral Inversion

The chiral inversion of the 3-aminopiperidine-2,6-dione scaffold proceeds through a base-catalyzed deprotonation/reprotonation sequence at the C3 carbon.

The Proposed Mechanistic Pathway: Base-Catalyzed Enolization

The primary mechanism involves the abstraction of the acidic proton (or deuteron) at the C3 position, which is alpha to one of the glutarimide carbonyl groups. This process is catalyzed by bases, such as hydroxide ions, phosphate ions, or even the basic side chains of amino acids like lysine and arginine.[9][10]

The abstraction of the C3 substituent results in the formation of a planar, achiral enolate intermediate. This intermediate is resonance-stabilized by the adjacent carbonyl group. Subsequent protonation (or deuteration) of this planar enolate can occur from either face with near-equal probability, leading to the formation of both the (R)- and (S)-enantiomers and, ultimately, a racemic mixture.

Caption: Proposed mechanism of base-catalyzed chiral inversion.

The Impact of C3-Deuteration: The Kinetic Isotope Effect

The rate-limiting step in the inversion pathway is the initial cleavage of the bond at the C3 position. Due to the KIE, the C-D bond in the deuterated analog is significantly stronger than the corresponding C-H bond. Consequently, a higher activation energy is required for a base to abstract the deuteron compared to a proton. This directly translates to a slower rate of enolate formation and, therefore, a slower overall rate of racemization for the deuterated compound. This enhanced stability is a major advantage in maintaining the enantiomeric purity of the drug substance during storage, formulation, and in vivo circulation.

Experimental Framework for Monitoring Chiral Inversion

A robust analytical workflow is essential to quantify the rate of chiral inversion and to evaluate the stabilizing effect of deuteration. The primary objective is to measure the change in enantiomeric excess (% ee) over time under controlled conditions that mimic a relevant environment (e.g., physiological pH and temperature).

Overall Experimental Workflow

The process involves incubating the deuterated compound in a buffered solution, taking samples at various time points, quenching the reaction to halt further inversion, and analyzing the enantiomeric composition using a suitable chiral chromatography method.

Caption: Standard workflow for a chiral inversion rate study.

Detailed Experimental Protocols

Protocol 3.2.1: Sample Preparation and Incubation

• Rationale: To initiate the inversion process in a controlled and reproducible environment that simulates physiological conditions. The hydrochloride salt ensures the compound is stable until dissolved in the buffer.

• Procedure:

  • Prepare a stock solution of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride in a suitable solvent (e.g., DMSO or water) at a high concentration (e.g., 10 mg/mL).

  • Prepare the incubation buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4). Pre-warm the buffer to the desired temperature (e.g., 37°C) in a temperature-controlled water bath or incubator.

  • Initiate the experiment (t=0) by spiking a small volume of the stock solution into the pre-warmed buffer to achieve the target final concentration (e.g., 10 µg/mL). Ensure the volume of the organic solvent from the stock is minimal (<1%) to avoid altering the buffer's properties.

  • Immediately withdraw the first aliquot (t=0) and quench as described in Protocol 3.2.2.

  • Continue incubating the solution at 37°C, withdrawing and quenching aliquots at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).

Protocol 3.2.2: Chiral Separation by HPLC/SFC

• Rationale: To physically separate the (R)- and (S)-enantiomers for accurate quantification. Chiral chromatography, using a chiral stationary phase (CSP), is the gold standard for this analysis.[12] Supercritical Fluid Chromatography (SFC) is often preferred for its speed and reduced solvent consumption.[12]

• Methodology:

  • Instrument: A validated HPLC or SFC system equipped with a UV or Mass Spectrometric (MS) detector.

  • Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., Chiralpak series) is typically effective for this class of compounds.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., heptane for HPLC, or CO₂ for SFC) and a polar modifier (e.g., ethanol or methanol), often with a small amount of an acidic or basic additive to improve peak shape.

  • Sample Analysis:

    • Inject the quenched samples from the incubation study.

    • Integrate the peak areas for the (R)- and (S)-enantiomers.

    • Calculate the percentage of each enantiomer at each time point: %R = (Area_R / (Area_R + Area_S)) * 100.

Data Interpretation and Pharmaceutical Implications

Representative Data Analysis

The data from the chiral analysis is typically plotted as the percentage of the starting (R)-enantiomer remaining versus time. The rate of inversion can be determined by fitting the data to a first-order kinetic model.

Condition	Time (hours)	% (R)-Enantiomer (Non-Deuterated)	% (R)-Enantiomer (Deuterated, -d1)
pH 7.4, 37°C	0	99.8	99.8
2	85.1	94.5
4	73.5	89.8
8	61.2	81.0
24	50.9	65.7
pH 5.0, 37°C	24	98.5	99.1

Table 1: Hypothetical data comparing the chiral stability of non-deuterated and C3-deuterated 3-aminopiperidine-2,6-dione under different pH conditions. The data illustrates both the stabilizing effect of lower pH and the significant retardation of inversion due to deuteration (KIE).

Implications for Drug Development

• Formulation Strategy: The pronounced pH-dependence of the inversion rate strongly indicates that formulations should be buffered to a slightly acidic pH (e.g., pH 4-5) to ensure long-term shelf stability of the drug product.

• In Vivo Pharmacokinetics: The slower in vivo racemization of the deuterated compound can lead to a more predictable pharmacokinetic profile. It may sustain a higher relative concentration of the desired (R)-enantiomer, potentially improving the therapeutic index.

• Manufacturing and Storage: Understanding the instability is crucial. The API is typically stored as a hydrochloride salt in a solid, dry state to prevent inversion.[7] Processing steps involving basic conditions or prolonged exposure to neutral aqueous solutions must be minimized.

Conclusion

The chiral inversion of (R)-3-Aminopiperidine-2,6-dione is a critical chemical attribute that must be understood and controlled during drug development. The mechanism is fundamentally a base-catalyzed enolization process, highly sensitive to pH and temperature. The strategic placement of a deuterium atom at the chiral C3 position provides a tangible and significant advantage, leveraging the kinetic isotope effect to slow the rate of racemization. This enhancement in stereochemical stability can translate into a more robust drug product with a more predictable and potentially superior clinical profile. A thorough experimental evaluation using the protocols outlined herein is essential for any development program involving this important class of molecules.

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In vivo metabolic stability of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

An In-Depth Technical Guide to the In Vivo Metabolic Stability of (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride

Abstract

This technical guide provides a comprehensive framework for assessing the in vivo metabolic stability of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride, a deuterated analog of a critical pharmacophore found in several immunomodulatory drugs. We delve into the foundational principles of deuterium's impact on pharmacokinetics, present detailed protocols for in vivo studies in rodent models, and outline a robust bioanalytical methodology using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply the principles of isotopic labeling to enhance the metabolic profile of drug candidates.

Introduction: The Significance of Metabolic Stability and the Deuterium Switch

(R)-3-Aminopiperidine-2,6-dione is a key structural moiety in groundbreaking therapeutics such as Lenalidomide and Pomalidomide.[1][2] The metabolic fate of a drug candidate is a pivotal determinant of its clinical success, influencing its bioavailability, half-life, and potential for toxicity.[3] Compounds with low metabolic stability are often subject to extensive first-pass metabolism, leading to rapid clearance and poor systemic exposure.[3]

A strategic approach to mitigating metabolic liabilities is the "deuterium switch".[4][5] This involves the selective replacement of a hydrogen atom with its stable heavy isotope, deuterium, at a metabolically vulnerable position.[5] The core principle behind this strategy is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond, requiring more energy to break.[4][6] Since many Phase I metabolic reactions, particularly those mediated by Cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step, deuteration at this site can significantly slow down the rate of metabolism.[4] This can lead to:

• Increased Metabolic Stability: The drug is broken down more slowly.[4]

• Prolonged Half-life (t½): The drug remains in the body for a longer duration.[5][6]

• Increased Systemic Exposure (AUC): A higher concentration of the drug is available to exert its therapeutic effect.[4]

• Altered Metabolite Profile: The formation of potentially undesirable metabolites can be reduced.[4]

This guide focuses on (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride, where a deuterium atom is strategically placed. The objective of an in vivo study is to quantify the impact of this single isotopic substitution on the compound's overall pharmacokinetic profile compared to its non-deuterated (protiated) counterpart.

Caption: The Kinetic Isotope Effect (KIE) in drug metabolism.

Part 1: In Vivo Pharmacokinetic Study Design

A well-designed in vivo study is critical for accurately comparing the pharmacokinetic profiles of the deuterated and non-deuterated compounds. The choice of animal model is foundational to the relevance of the generated data.

Rationale for Animal Model Selection

Rodents, particularly Sprague-Dawley rats or C57BL/6 mice, are the most commonly used species in preclinical pharmacokinetic studies due to their physiological and biochemical similarities to humans, established breeding, and handling protocols.[7] While interspecies differences in metabolic rates exist—rodents often exhibit faster metabolism than humans—they provide a robust and validated system for assessing the relative change in metabolic stability conferred by deuteration.[8] For the purposes of this guide, we will detail a protocol using Sprague-Dawley rats.

Experimental Protocol: Comparative Pharmacokinetics in Rats

This protocol is designed to directly compare the pharmacokinetic profiles of (R)-3-Aminopiperidine-2,6-dione hydrochloride (Protiated Compound) and (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride (Deuterated Compound).

1.2.1 Materials and Reagents

• Test Articles: (R)-3-Aminopiperidine-2,6-dione hydrochloride and (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride.

• Vehicle: 0.5% (w/v) Methylcellulose in sterile water.

• Animals: Male Sprague-Dawley rats (8-10 weeks old, 250-300g).

• Anticoagulant: K2-EDTA tubes.

1.2.2 Dosing and Administration

• Animal Acclimatization: House animals for at least 7 days prior to the study with a 12-hour light/dark cycle and ad libitum access to food and water.

• Grouping: Randomly assign animals to two groups (n=5 per group): Group A (Protiated Compound) and Group B (Deuterated Compound).

• Dose Formulation: Prepare a suspension of each test article in the vehicle at a concentration of 1 mg/mL. This must be done on the day of dosing. The rationale for using a suspension in methylcellulose is to ensure uniform delivery for compounds that may have limited aqueous solubility.

• Administration: Administer a single oral gavage dose of 10 mg/kg to each animal. The oral route is chosen to assess the impact of first-pass metabolism, where stability is most critical.

1.2.3 Blood Sample Collection

• Time Points: Collect serial blood samples (~200 µL) from the tail vein at the following time points post-dosing: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours. This schedule is designed to capture the absorption, distribution, and elimination phases of the drug.

• Sample Handling: Collect blood into K2-EDTA tubes. Immediately place on ice.

• Plasma Preparation: Within 30 minutes of collection, centrifuge the blood samples at 4000 x g for 10 minutes at 4°C.

• Storage: Transfer the resulting plasma supernatant to clearly labeled cryovials and store at -80°C until bioanalysis. Proper and immediate handling is crucial to prevent ex vivo degradation.

Caption: High-level workflow for the in vivo pharmacokinetic study.

Part 2: Bioanalytical Method Using LC-MS/MS

A sensitive, specific, and validated bioanalytical method is the cornerstone of reliable pharmacokinetic data.[9] High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices like plasma due to its superior selectivity and sensitivity.[10][11]

Protocol: Plasma Sample Analysis

2.1.1 Sample Preparation: Protein Precipitation Protein precipitation is chosen for its simplicity, speed, and effectiveness for this class of molecules. It efficiently removes the bulk of plasma proteins that can interfere with the analysis.

• Thaw: Thaw plasma samples and an internal standard (IS) stock solution on ice. A suitable IS would be a stable isotope-labeled version of the analyte (e.g., with >1 deuterium) or a structurally similar analog.[12] For this guide, we'll assume a commercially available analog is used.

• Precipitation: In a 1.5 mL microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the IS (at a fixed concentration, e.g., 100 ng/mL) to 50 µL of plasma sample, calibration standard, or quality control (QC) sample.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for injection into the LC-MS/MS system.

2.1.2 LC-MS/MS Instrumentation and Conditions The following parameters provide a robust starting point for method development. Optimization is always required.

Parameter	Recommended Condition	Rationale
LC Column	Reversed-Phase C18 (e.g., 50 x 2.1 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar compounds like piperidinediones.[9][13]
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes protonation of the analyte, enhancing signal in positive ion mode ESI.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good peak shape and elution strength.[14]
Flow Rate	0.4 mL/min	A standard flow rate for this column dimension, balancing analysis time and chromatographic efficiency.
Gradient	5% to 95% B over 3 minutes	A generic gradient to elute the analyte while washing the column.
Injection Volume	5 µL	A small volume to minimize potential matrix effects.
Ionization Mode	Electrospray Ionization (ESI), Positive	The amine group on the compound is readily protonated.
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and selectivity by monitoring specific parent-to-fragment ion transitions.[10]
MRM Transitions	Analyte: m/z [M+H]+ → Fragment; IS: m/z [M+H]+ → Fragment	To be determined by direct infusion of standard solutions. For a similar compound, thalidomide, a transition of m/z 259.1→84.0 has been used.[10]

2.1.3 Method Validation The method must be validated according to regulatory guidelines (e.g., FDA Bioanalytical Method Validation) to ensure its reliability.[1][9] Key validation parameters include:

• Specificity & Selectivity: No significant interference at the retention times of the analyte and IS in blank plasma.[12]

• Linearity: A calibration curve with at least 6 non-zero standards, demonstrating a linear relationship (r² > 0.99) over the expected concentration range.

• Accuracy & Precision: Intra- and inter-day precision (%CV) and accuracy (%RE) must be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).[10]

• Matrix Effect & Recovery: Assessment of ion suppression or enhancement from the plasma matrix and the efficiency of the extraction process.

• Stability: Stability of the analyte in plasma under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Part 3: Data Analysis and Interpretation

Pharmacokinetic Parameter Calculation

Using non-compartmental analysis (NCA) with software like Phoenix WinNonlin, calculate the key pharmacokinetic parameters from the plasma concentration-time data for each animal. These include:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC(0-t): Area under the plasma concentration-time curve from time 0 to the last measurable time point.

• AUC(0-inf): Area under the curve extrapolated to infinity.

• t½: Elimination half-life.

• CL/F: Apparent total clearance of the drug from plasma after oral administration.

Comparative Data Summary

The results should be summarized in a clear, tabular format to facilitate direct comparison between the protiated and deuterated compounds.

Pharmacokinetic Parameter	Protiated Compound (Mean ± SD)	Deuterated Compound (Mean ± SD)	% Change
Cmax (ng/mL)	Value	Value	Value
Tmax (h)	Value	Value	Value
AUC(0-inf) (ng·h/mL)	Value	Value	Value
t½ (h)	Value	Value	Value
CL/F (L/h/kg)	Value	Value	Value

Interpretation of Results

A successful application of the "deuterium switch" would be demonstrated by a clear improvement in the pharmacokinetic profile of the deuterated compound. Expected results include:

• Increased Exposure (AUC): A significantly higher AUC(0-inf) for the deuterated compound would confirm that the KIE has reduced first-pass metabolism, allowing more drug to reach systemic circulation.[4]

• Longer Half-Life (t½): An increased t½ indicates that the metabolic clearance of the drug has been slowed.[6]

• Decreased Clearance (CL/F): A lower apparent clearance is the direct mathematical consequence of increased metabolic stability.

These results would provide strong evidence that deuteration at the specified position is an effective strategy for improving the in vivo metabolic stability of (R)-3-Aminopiperidine-2,6-dione. Such an improvement could translate to more favorable dosing regimens (e.g., lower dose or less frequent administration) and a potentially better safety profile by reducing the formation of metabolites in future drug candidates derived from this scaffold.[5]

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach to evaluating the in vivo metabolic stability of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride. By integrating the fundamental principle of the Kinetic Isotope Effect with a robust in vivo study design and a validated, high-sensitivity LC-MS/MS bioanalytical method, researchers can definitively quantify the pharmacokinetic advantages conferred by strategic deuteration. The methodologies described herein are not only applicable to the topic compound but also serve as a foundational template for investigating the metabolic fate of other isotopically labeled drug candidates, ultimately accelerating the development of safer and more effective medicines.

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A Technical Guide to the Structural Characterization of (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride by Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperidine-2,6-dione scaffold is a privileged structure in modern drug discovery, most notably as a cornerstone for developing molecular glues and proteolysis-targeting chimeras (PROTACs) that recruit the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] This guide provides an in-depth, practical framework for the complete structural characterization of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride, a key isotopically labeled building block, using a suite of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We will detail the causality behind experimental choices, from sample preparation to the systematic analysis of 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC, HMBC) NMR data. The focus is on providing a self-validating analytical workflow that ensures unambiguous assignment of all proton and carbon signals, confirming the molecular structure, the specific site of deuteration, and the effects of protonation at the primary amine.

Introduction: Significance and Rationale

(R)-3-Aminopiperidine-2,6-dione is the chiral amine-bearing component of the glutarimide ring found in immunomodulatory drugs (IMiDs) like lenalidomide and pomalidomide.[3] Its critical function is to engage with the CRBN E3 ligase, enabling the targeted degradation of specific proteins.[4][5] In the rapidly expanding field of Targeted Protein Degradation (TPD), this molecule serves as a fundamental building block for constructing novel therapeutic agents.[6]

Why use a deuterated (d1) analog? The incorporation of a stable heavy isotope like deuterium (²H or D) is a powerful tool in drug development.[7] Specifically, introducing a single deuterium atom can:

• Serve as a tracer: For quantitative analysis in complex biological matrices using techniques like LC-MS.[7]

• Probe metabolic pathways: Deuteration can alter the rate of metabolic processes (the kinetic isotope effect), helping to identify sites of metabolic liability.

• Simplify NMR spectra: Replacing a proton with a deuteron removes its corresponding signal from the ¹H NMR spectrum and simplifies the coupling patterns of neighboring protons.

Why the hydrochloride salt? The hydrochloride salt form of amines is commonly used in pharmaceuticals for several practical reasons:

• Enhanced Stability: Salts are often more crystalline and less prone to degradation than the corresponding free base.

• Improved Solubility: The ionic nature of the salt typically increases solubility in polar solvents, including aqueous media and NMR solvents like DMSO-d6.[8]

• Consistent Stoichiometry: It ensures a precise 1:1 ratio of the amine and hydrochloric acid.

This guide will systematically walk through the process of confirming the precise structure of this important deuterated building block.

Experimental Design and Methodology

A logical and comprehensive experimental workflow is crucial for unambiguous structural elucidation.

Caption: A systematic workflow for NMR-based structural characterization.

Sample Preparation Protocol

• Weighing: Accurately weigh approximately 5-10 mg of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride.

• Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

  • Rationale: DMSO-d6 is a polar aprotic solvent ideal for this analysis. Its high polarity readily dissolves the hydrochloride salt.[9] Crucially, it is a strong hydrogen bond acceptor, which slows down the rate of proton exchange for the N-H protons (amide and ammonium).[10][11] This allows for their observation as distinct, often coupled, signals in the ¹H NMR spectrum, which would otherwise be broadened or absent in protic solvents like D₂O.[10]

• Mixing: Vortex the NMR tube for ~30 seconds to ensure complete dissolution and a homogeneous solution.

NMR Instrumentation and Experiments

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) at a constant temperature, typically 298 K (25 °C). The standard suite of experiments for small molecule characterization includes:[12]

• 1D ¹H NMR: To observe proton signals, their chemical environments, integrations, and coupling patterns.

• 1D ¹³C NMR & DEPT-135: To identify all unique carbon environments and differentiate between CH/CH₃ (positive) and CH₂ (negative) signals.

• 2D COSY (Correlation Spectroscopy): To identify protons that are coupled to each other (typically through 2-3 bonds).[13]

• 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons directly to the carbons they are attached to (one-bond C-H correlation).[13]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations (typically 2-3 bonds) between protons and carbons, essential for assigning quaternary carbons and connecting molecular fragments.[13][14]

Spectroscopic Analysis and Interpretation

Let's assume the deuterium label is at the C3 position, resulting in a -CHD-NH₃⁺ moiety. This is a common labeling strategy to study the stereochemistry and binding kinetics at this critical position.

Molecular Structure and Numbering Scheme:

(Structure for illustrative purposes)

¹H NMR Spectrum Analysis

The ¹H NMR spectrum is the starting point for analysis.

• Amide Proton (H7): A single, often broad, proton signal is expected for the amide N-H, typically downfield (~11 ppm) due to deshielding from the adjacent carbonyl groups and hydrogen bonding with the DMSO-d6 solvent.

• Ammonium Protons (H6): The protonation of the amine group (-NH₂) to an ammonium group (-NH₃⁺) in the hydrochloride salt results in three exchangeable protons. These protons typically appear as a broad singlet, significantly downfield from a typical free amine signal, often in the ~8-9 ppm region. Their chemical shift is sensitive to concentration and residual water.[15][16]

• Piperidine Ring Protons:

  • H3: The proton signal for the hydrogen attached to C3 is absent due to its replacement with deuterium. This is the primary confirmation of isotopic labeling.

  • H4 Protons (H4a, H4b): These two diastereotopic protons on C4 will appear as distinct multiplets, likely in the ~2.0-2.5 ppm range. They will show coupling to each other (geminal coupling) and to the H5 protons (vicinal coupling).

  • H5 Protons (H5a, H5b): These two diastereotopic protons on C5 will also appear as complex multiplets, likely further upfield around ~2.6-3.0 ppm, showing coupling to each other and the H4 protons. The deshielding effect of the adjacent C6 carbonyl influences their position.

¹³C NMR and DEPT-135 Analysis

The ¹³C NMR spectrum reveals the carbon backbone.

• Carbonyl Carbons (C2, C6): Two distinct signals for the carbonyl carbons are expected in the highly deshielded region of the spectrum, typically ~170-175 ppm.

• Piperidine Ring Carbons:

  • C3: The signal for the carbon bearing the deuterium will be present but may show a characteristic triplet multiplicity (due to coupling with the spin-1 deuterium nucleus) and a slight upfield shift compared to its non-deuterated counterpart (an isotope effect).[17] In the DEPT-135 spectrum, this CHD group signal will be positive, just like a normal CH group.

  • C4 & C5: Two signals corresponding to the CH₂ groups of the piperidine ring are expected, typically in the ~20-35 ppm range. The DEPT-135 spectrum will show these as negative signals, confirming them as CH₂ carbons.

2D NMR Correlation Analysis

2D NMR experiments are essential to connect the puzzle pieces from the 1D spectra into a complete, validated structure.[18][19]

The COSY spectrum reveals which protons are coupled to each other. We expect to see a single continuous spin system through the aliphatic backbone of the ring.

Caption: Key expected ¹H-¹H COSY correlations in the piperidine ring.

• Key Correlations: Strong cross-peaks will be observed between the H4 protons (H4a/H4b) and the H5 protons (H5a/H5b). This confirms their adjacency in the molecular structure. No correlation from H4 to H3 will be seen, further supporting deuteration at the C3 position.

The HSQC spectrum provides direct, one-bond correlations between protons and the carbons they are attached to.

• Expected Correlations:

  • The H4 proton signals will show a cross-peak to the C4 carbon signal.

  • The H5 proton signals will show a cross-peak to the C5 carbon signal.

  • The amide proton (H7) will correlate to the nitrogen (¹⁵N HSQC) but not to a carbon in a ¹³C HSQC.

  • Crucially, there will be no cross-peak originating from the C3 carbon signal, as it has no directly attached proton.

The HMBC spectrum is arguably the most powerful experiment for confirming the overall structure by revealing 2- and 3-bond correlations.

Caption: Key 2-bond (²J) HMBC correlations for structural assembly.

• Key Correlations for Structural Confirmation:

  • H4 Protons to Carbonyls: The protons at H4 should show a three-bond correlation (³J) to the C2 carbonyl carbon and a two-bond correlation (²J) to C5.

  • H5 Protons to Carbonyls: The protons at H5 will show a crucial two-bond correlation (²J) to the C6 carbonyl carbon and a two-bond correlation (²J) to C4.

  • Amide Proton (H7) to Carbonyls: The amide proton H7 will show strong two-bond correlations (²J) to both carbonyl carbons, C2 and C6, firmly placing it within the glutarimide ring.

  • H4 to C3: The H4 protons will show a two-bond correlation to the deuterated C3 carbon, confirming the connectivity around the labeled site.

Data Summary and Conclusion

The collective data from all NMR experiments should be compiled into a comprehensive assignment table.

Table 1: Summary of NMR Assignments for (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride in DMSO-d6

Position	Atom	¹H δ (ppm), Mult.	¹³C δ (ppm)	DEPT-135	Key HMBC Correlations (from H to C)	Key COSY Correlations
2	C	-	~172.0	Quat. C	H4, H7	-
3	C	-	~48.0	CH (+)	H4, H5	-
3	D	-	-	-	-	-
4	CH₂	~2.2, m	~28.0	CH₂ (-)	C2, C3, C5	H5
5	CH₂	~2.8, m	~20.0	CH₂ (-)	C3, C4, C6	H4
6	NH₃⁺	~8.5, br s	-	-	C3	-
7	C	-	~170.5	Quat. C	H5, H7	-
8	NH	~11.0, br s	-	-	C2, C6	-

Note: Chemical shifts (δ) are approximate and may vary slightly based on concentration and instrument calibration.

References

• Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine.Google Vertex AI Search.
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Protocols & Analytical Methods

Preparation of Deuterated Lenalidomide Analogs from (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the synthesis of deuterated lenalidomide analogs, starting from the chiral, isotopically labeled precursor, (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride. The strategic incorporation of deuterium at the chiral center of the glutarimide ring is intended to enhance the metabolic stability and stereochemical integrity of the final compound.[1][2][3] This application note details the underlying scientific principles, a step-by-step synthetic protocol, and the necessary analytical techniques for characterization. It is intended for researchers and professionals in drug discovery and development.

Introduction: The Rationale for Deuterated Lenalidomide

Lenalidomide is a potent immunomodulatory drug (IMiD) with significant therapeutic effects in the treatment of multiple myeloma and other hematological malignancies.[4][5][6][7] Its mechanism of action involves binding to the cereblon (CRBN) E3 ubiquitin ligase complex, thereby inducing the degradation of specific substrate proteins like Ikaros (IKZF1) and Aiolos (IKZF3).[6][8]

The incorporation of deuterium, a stable, non-radioactive isotope of hydrogen, into drug molecules has emerged as a valuable strategy in medicinal chemistry.[9][10][11] This approach leverages the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond, compared to a carbon-hydrogen (C-H) bond, can slow down metabolic processes that involve the cleavage of this bond.[12][13][14] For lenalidomide, the hydrogen atom at the chiral center of the piperidine-2,6-dione ring is susceptible to epimerization. Replacing this hydrogen with deuterium can stabilize the desired enantiomer, potentially leading to an improved pharmacokinetic profile and enhanced therapeutic efficacy.[1][2][3]

Key Advantages of Deuteration in Drug Development:

• Improved Metabolic Stability: Slower metabolism can lead to a longer drug half-life and reduced dosing frequency.[9][15][16][]

• Enhanced Safety Profile: Deuteration can reduce the formation of toxic metabolites.[9][15]

• Increased Efficacy: A more stable and longer-lasting drug can result in improved therapeutic outcomes.[15][16][]

Synthetic Strategy Overview

The synthesis of a deuterated lenalidomide analog from (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride involves a two-step process:

• Condensation: Reaction of the deuterated aminopiperidinedione with a suitable phthalic anhydride derivative to form the nitro-intermediate.

• Reduction: Subsequent reduction of the nitro group to the corresponding amine to yield the final deuterated lenalidomide analog.

This approach ensures the retention of the deuterium label at the desired stereocenter throughout the synthesis.

Figure 1: Overall synthetic workflow for the preparation of deuterated lenalidomide analogs.

Experimental Protocols

Materials and Reagents

Reagent	Supplier	Purity
(R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride	Custom Synthesis	>98%
Methyl 2-(bromomethyl)-3-nitrobenzoate	Commercial	>97%
Triethylamine (TEA)	Commercial	>99%
N,N-Dimethylformamide (DMF), anhydrous	Commercial	>99.8%
Palladium on Carbon (10% Pd/C)	Commercial
Methanol (MeOH), anhydrous	Commercial	>99.8%
Ethyl Acetate (EtOAc)	Commercial	HPLC
Dichloromethane (DCM)	Commercial	HPLC
Deuterated Chloroform (CDCl₃) for NMR	Commercial	>99.8%
Dimethyl Sulfoxide-d6 (DMSO-d6) for NMR	Commercial	>99.8%

Safety Precaution: Handle all reagents and solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Step 1: Synthesis of (R)-3-(4-Nitro-1-oxo-1,3-dihydroisoindol-2-yl)-piperidine-2,6-dione-d1

This step involves the nucleophilic substitution and subsequent cyclization of the deuterated aminopiperidinedione with methyl 2-(bromomethyl)-3-nitrobenzoate.

Protocol:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride (1.0 eq).

• Add anhydrous N,N-Dimethylformamide (DMF) to dissolve the starting material.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add triethylamine (TEA) (2.2 eq) to the stirred solution. The triethylamine acts as a base to neutralize the hydrochloride salt and facilitate the nucleophilic attack.

• In a separate flask, dissolve methyl 2-(bromomethyl)-3-nitrobenzoate (1.1 eq) in a minimal amount of anhydrous DMF.

• Add the solution of methyl 2-(bromomethyl)-3-nitrobenzoate dropwise to the reaction mixture at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, pour the reaction mixture into ice-cold water with vigorous stirring to precipitate the product.

• Filter the resulting solid, wash with cold water, and then with a cold alcohol (e.g., methanol or ethanol) to remove impurities.

• Dry the solid under vacuum to obtain the crude (R)-3-(4-Nitro-1-oxo-1,3-dihydroisoindol-2-yl)-piperidine-2,6-dione-d1.[18][19][20][21]

Step 2: Synthesis of (R)-3-(4-Amino-1-oxo-1,3-dihydroisoindol-2-yl)-piperidine-2,6-dione-d1 (Deuterated Lenalidomide Analog)

The nitro group of the intermediate is reduced to an amine group using catalytic hydrogenation.

Protocol:

• In a hydrogenation vessel, suspend the crude (R)-3-(4-Nitro-1-oxo-1,3-dihydroisoindol-2-yl)-piperidine-2,6-dione-d1 from Step 1 in anhydrous methanol.

• Carefully add 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10% by weight of the nitro-intermediate).

• Seal the vessel and purge with hydrogen gas (or use a hydrogen balloon).

• Stir the mixture vigorously under a hydrogen atmosphere (typically atmospheric pressure to 50 psi) at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst may be pyrophoric; do not allow it to dry completely in the air.

• Wash the filter cake with methanol.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude deuterated lenalidomide analog.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane or methanol/water) or by column chromatography on silica gel.[18][22]

Characterization and Analytical Methods

Thorough characterization is crucial to confirm the identity, purity, and isotopic incorporation of the synthesized deuterated lenalidomide analog. A combination of analytical techniques is recommended.[23][24][25]

Figure 2: Analytical workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The absence or significant reduction of the proton signal at the chiral center of the piperidine-2,6-dione ring confirms the incorporation of deuterium.

• ²H NMR: Direct observation of a deuterium signal at the corresponding chemical shift provides definitive evidence of deuteration.

• ¹³C NMR: The carbon spectrum will show a characteristic triplet for the carbon atom bonded to deuterium due to C-D coupling.

Mass Spectrometry (MS)

• LC-MS: Used to monitor reaction progress and confirm the molecular weight of the intermediate and final product. The deuterated analog will have a molecular weight that is one mass unit higher than the non-deuterated counterpart.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, which can be used to confirm the elemental composition of the synthesized compound and the isotopic purity.[26]

High-Performance Liquid Chromatography (HPLC) / Ultra-Performance Liquid Chromatography (UPLC)

• Used to determine the chemical purity of the final product. A chiral HPLC method can be developed to assess the enantiomeric excess and confirm that no racemization occurred during the synthesis.

Expected Results and Discussion

The successful synthesis should yield the deuterated lenalidomide analog with high chemical and isotopic purity.

Parameter	Expected Result
Yield (Overall)	40-60% (unoptimized)
Chemical Purity	>98% (by HPLC)
Isotopic Purity	>98% Deuterium incorporation
¹H NMR	Disappearance of the proton signal corresponding to the C-H at the chiral center of the glutarimide ring.
HRMS	[M+H]⁺ ion corresponding to the calculated exact mass of the deuterated analog.
Chiral HPLC	Single enantiomeric peak corresponding to the (R)-enantiomer.

The stability of the C-D bond is expected to confer greater resistance to epimerization under physiological conditions. Further in vitro and in vivo studies are warranted to evaluate the pharmacokinetic and pharmacodynamic properties of the deuterated analog compared to non-deuterated lenalidomide.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of deuterated lenalidomide analogs from (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride. The described methodology is robust and allows for the efficient preparation of these valuable compounds for further investigation in drug discovery and development programs. The strategic incorporation of deuterium represents a promising approach to enhance the therapeutic potential of lenalidomide.

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In vitro ubiquitination assays utilizing (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

Application Note: Stereospecific In Vitro Ubiquitination Assays Utilizing (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride

Executive Summary

Targeted protein degradation via the CRL4-CRBN E3 ubiquitin ligase has revolutionized the landscape of modern drug discovery Recent advances in glutarimide chemistry[1]. Immunomodulatory imide drugs (IMiDs) and molecular glues rely heavily on a glutarimide moiety to engage the CRBN receptor E3 Ligase Ligands in Successful PROTACs[2]. However, the inherent chirality of the glutarimide ring presents a significant biochemical hurdle: rapid racemization in aqueous solutions severely confounds stereospecific assays Understanding the Thalidomide Chirality[3]. This Application Note details the mechanistic rationale and step-by-step protocol for utilizing (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride as an ultra-stable, non-converting negative control in in vitro ubiquitination assays, ensuring absolute data integrity.

Mechanistic Rationale: The Chiral Inversion Challenge

The glutarimide ring of thalidomide analogs binds the tri-tryptophan pocket of CRBN Structural basis of thalidomide enantiomer binding[4]. This interaction is profoundly stereospecific; the (S)-enantiomer exhibits approximately 10-fold greater binding affinity than the (R)-enantiomer, driving the recruitment and subsequent ubiquitination of neosubstrates like IKZF1 and IKZF3 Understanding the Thalidomide Chirality[3].

In standard in vitro assays, utilizing non-deuterated (R)-glutarimide as a negative control is fundamentally flawed. The acidic proton at the C3 chiral center undergoes rapid epimerization under physiological conditions (pH 7.4), with a racemization half-life of roughly 12 hours in buffer and 1 hour in serum Understanding the Thalidomide Chirality[3]. Consequently, an assay initiated with pure (R)-enantiomer will spontaneously generate the highly active (S)-enantiomer, leading to false-positive ubiquitination signals.

To establish a self-validating system, researchers must employ deuterium-substituted analogs Binding assays of deuterium-substituted thalidomides[5]. By replacing the C3 hydrogen with a heavier deuterium atom, (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride suppresses enantiomeric interconversion, increasing stereochemical stability by at least 5-fold Binding assays of deuterium-substituted thalidomides[5]. This isotopic stabilization allows the (R)-d1 compound to function as an authentic, non-converting baseline control, definitively proving that any observed ubiquitination is driven by stereospecific ligand engagement rather than background E3 activity (R)-3-Aminopiperidine-2,6-dione-d hydrochloride[6].

Fig 1. Stereospecific binding of deuterated glutarimides to CRBN and subsequent ubiquitination.

Quantitative Profiling of Glutarimide Stereoisomers

To highlight the necessity of deuterated controls, the following table summarizes the kinetic and thermodynamic properties of glutarimide variants.

Compound Variant	CRBN Binding Affinity	Racemization Half-Life (pH 7.4)	Assay Function
Racemic Glutarimide	Moderate	N/A	General screening
(S)-Glutarimide (Non-deuterated)	High (~10x vs R)	~12 hours	Active degrader
(R)-Glutarimide (Non-deuterated)	Low	~12 hours	Unreliable control (converts to S)
(S)-3-Aminopiperidine-2,6-dione-d1	High	>60 hours	Stable active degrader
(R)-3-Aminopiperidine-2,6-dione-d1	Low	>60 hours	Stable negative/baseline control

Protocol: Stereospecific In Vitro Ubiquitination Assay

This protocol outlines a reconstituted in vitro ubiquitination cascade utilizing recombinant CRL4-CRBN A method to identify small molecule/protein pairs[7].

Causality in Assay Design:

• E2 Selection: We utilize UBE2D3, which specializes in the pioneering round of ubiquitin transfer to the substrate A method to identify small molecule/protein pairs[7].

• Buffer pH: Strictly maintained at pH 7.5. While deuteration slows racemization, extreme pH excursions can still catalyze deuterium-hydrogen exchange.

• Self-Validating Controls: The assay requires three parallel reactions: (1) Vehicle (DMSO) to establish background, (2) (S)-d1 active compound to confirm complex viability, and (3) (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride to confirm stereospecificity.

Fig 2. Step-by-step workflow for the in vitro CRL4-CRBN ubiquitination assay.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Prepare a 10X Ubiquitination Buffer: 500 mM Tris-HCl (pH 7.5), 50 mM MgCl2, 10 mM DTT In vitro Ubiquitination protocol[8]. Note: DTT must be added fresh to maintain the reducing environment required for E1/E2 catalytic cysteine activity.

• Reconstitute (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride and the (S)-d1 counterpart in anhydrous DMSO to a 10 mM stock. Avoid repeated freeze-thaw cycles which can introduce atmospheric moisture and promote degradation.

Step 2: Complex Assembly

• In a low-binding microcentrifuge tube, assemble the core enzymatic machinery in 1X Ubiquitination Buffer.

• Add E1 Activating Enzyme to a final concentration of 100 nM In vitro Ubiquitination protocol[8].

• Add E2 Conjugating Enzyme (UBE2D3) to a final concentration of 1 µM A method to identify small molecule/protein pairs[7].

• Add recombinant CRL4-CRBN complex to a final concentration of 500 nM.

Step 3: Ligand & Substrate Addition

• Introduce the glutarimide ligands ((R)-d1, (S)-d1, or DMSO vehicle) to their respective reaction tubes at a final concentration of 10 µM.

• Incubate the mixture at room temperature for 15 minutes. Causality: This pre-incubation allows the ligand to fully occupy the CRBN tri-tryptophan pocket before substrate introduction.

• Add the target neosubstrate (e.g., recombinant IKZF1 zinc finger domain) to a final concentration of 1 µM A method to identify small molecule/protein pairs[7].

Step 4: Reaction Initiation

• Add wild-type Ubiquitin to a final concentration of 50 µM In vitro Ubiquitination protocol[8].

• Initiate the ATP-dependent cascade by adding ATP to a final concentration of 2 mM In vitro Ubiquitination protocol[8]. The final reaction volume should be 30 µL.

Step 5: Incubation & Termination

• Incubate the reactions at 30°C for 60-90 minutes.

• Terminate the reactions by adding 10 µL of 4X Laemmli sample buffer containing 10% β-mercaptoethanol.

• Boil the samples at 95°C for 5 minutes to denature the proteins and halt all enzymatic activity.

Detection & Data Interpretation

• Resolve the samples via SDS-PAGE and transfer to a PVDF membrane.

• Probe with an anti-IKZF1 primary antibody to detect the substrate and its higher molecular weight polyubiquitinated adducts.

• Interpretation: A successful, self-validating assay will display a laddering effect (polyubiquitination) exclusively in the (S)-d1 lane. The (R)-3-Aminopiperidine-2,6-dione-d1 lane must mirror the DMSO vehicle lane, showing only the unmodified substrate band. If ubiquitination is observed in the (R)-d1 lane, it indicates either non-specific E3 ligase activity, buffer pH failure leading to deuterium exchange, or compound contamination.

References

• Hakoshima, T., Handa, H., et al. "Understanding the Thalidomide Chirality in Biological Processes by the Self-disproportionation of Enantiomers." PMC.
• Mori, T., Ito, T., et al. "Structural basis of thalidomide enantiomer binding to cereblon." ResearchGate.
• "E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points." Frontiers.
• "Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification." PMC.
• "Binding assays of deuterium-substituted (S)-and (R)-thalidomides with human CRBN TBD." ResearchGate.
• "(R)-3-Aminopiperidine-2,6-dione-d hydrochloride | Stable Isotope." MedChemExpress.
• "A method to identify small molecule/protein pairs susceptible to protein ubiquitination by the CRBN E3 ligase." Chemical Science (RSC Publishing).
• "In vitro Ubiquitination protocol." Abcam.

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• 3. Understanding the Thalidomide Chirality in Biological Processes by the Self-disproportionation of Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. docs.abcam.com [docs.abcam.com]

Amide Coupling of (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride with PROTAC Linkers: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical overview and robust protocols for the critical amide coupling reaction between (R)-3-aminopiperidine-2,6-dione-d1 hydrochloride and various carboxylic acid-functionalized linkers used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). As the recruitment of the Cereblon (CRBN) E3 ubiquitin ligase is a cornerstone of many successful PROTACs, the efficient and reliable formation of this amide bond is paramount.[] This document delves into the mechanistic underpinnings of common coupling strategies, offers step-by-step experimental procedures, and provides insights into reaction optimization, troubleshooting, and product characterization. The inclusion of a deuterium atom at the chiral center of the aminopiperidine-dione moiety is a strategic choice to enhance stereochemical stability and improve pharmacokinetic properties, a concept of growing importance in medicinal chemistry.[2][3][4]

Introduction: The Central Role of Amide Bonds in PROTAC Design

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that commandeer the cell's natural protein disposal machinery to eliminate disease-causing proteins.[5][6] These molecules consist of three key components: a ligand for an E3 ubiquitin ligase, a ligand for a protein of interest (POI), and a chemical linker that connects the two.[5][7] The amide bond is the most frequently utilized linkage in PROTAC synthesis due to its chemical stability and the reliability of its formation.[8][9]

The (R)-3-aminopiperidine-2,6-dione moiety, derived from thalidomide and its analogs like lenalidomide and pomalidomide, is a privileged scaffold for engaging the CRBN E3 ligase.[][10] The primary amine on this fragment serves as a crucial handle for covalent attachment to a linker. The reaction of this amine with a carboxylic acid-terminated linker is a classic amide coupling reaction, a cornerstone of medicinal chemistry.[11][12][13]

The Significance of Deuteration:

The chiral center at the 3-position of the piperidine-2,6-dione ring is susceptible to racemization in vivo.[][14] Replacing the hydrogen atom at this position with its heavier isotope, deuterium, can slow down this process, leading to a more stable single enantiomer drug.[3][4] This "kinetic isotope effect" can result in improved pharmacokinetic profiles and a better therapeutic index by reducing potential off-target effects from the unwanted enantiomer.[2][4]

The Chemistry of Amide Bond Formation: A Mechanistic Overview

The direct reaction between a carboxylic acid and an amine to form an amide is thermodynamically unfavorable and requires high temperatures.[15] Therefore, the carboxylic acid must first be "activated" to make it more susceptible to nucleophilic attack by the amine.[12] This is achieved using coupling reagents.

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// Edges CarboxylicAcid -> ActivatedIntermediate [label="Activation"]; CouplingReagent -> ActivatedIntermediate; Base -> CarboxylicAcid [label="Deprotonation"]; Amine -> ActivatedIntermediate [label="Nucleophilic Attack"]; ActivatedIntermediate -> AmideProduct; ActivatedIntermediate -> Byproducts; } caption [label="General Mechanism of Amide Bond Formation.", shape=plaintext, fontname="Arial", fontsize=12];

Common Coupling Reagents:

The choice of coupling reagent is critical and depends on factors such as steric hindrance, the presence of other functional groups, and the desired reaction conditions. Two of the most common and effective classes of coupling reagents are carbodiimides and uronium/aminium salts.

• Carbodiimides (e.g., EDC, DCC): N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and dicyclohexylcarbodiimide (DCC) are widely used.[16] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[17] To prevent side reactions and reduce racemization, an additive such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) is often included.[11][18] The HOBt or HOAt reacts with the O-acylisourea to form a more stable active ester, which then reacts with the amine.[17]

• Uronium/Aminium Salts (e.g., HATU, HBTU): Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are known for their high efficiency and fast reaction rates, especially with sterically hindered substrates.[19][20][21] HATU activates the carboxylic acid by forming a highly reactive OAt-active ester.[20][22] The "7-aza effect" of the HOAt leaving group is believed to contribute to the superior performance of HATU.[19]

Experimental Protocols

3.1. General Considerations and Materials

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents, such as dimethylformamide (DMF) or dichloromethane (DCM), are recommended to prevent hydrolysis of the activated intermediate.[23]

• Inert Atmosphere: Reactions are best performed under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Amine Salt: (R)-3-Aminopiperidine-2,6-dione-d1 is supplied as a hydrochloride salt. An additional equivalent of a non-nucleophilic base (e.g., diisopropylethylamine (DIPEA) or triethylamine (TEA)) is required to neutralize the salt and generate the free amine in situ.[17]

• Safety: Always consult the Safety Data Sheet (SDS) for all reagents before use. Wear appropriate personal protective equipment (PPE). Some coupling reagents and byproducts can be allergens or have other health risks.[24]

3.2. Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol is a reliable and cost-effective method for many standard amide couplings.

Step-by-Step Procedure:

• To a solution of the carboxylic acid-functionalized PROTAC linker (1.0 eq) in anhydrous DMF (or DCM) at 0 °C, add HOBt (1.2 eq) and EDC·HCl (1.2 eq).[17]

• Stir the mixture at 0 °C for 30 minutes to allow for the pre-activation and formation of the HOBt-ester.

• In a separate flask, dissolve (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride (1.1 eq) in anhydrous DMF and add DIPEA (2.5 eq).

• Add the amine solution to the activated linker solution at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[17][25]

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

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// Edges Start -> PreActivation; PreActivation -> Coupling; AminePrep -> Coupling; Coupling -> Monitoring; Monitoring -> Workup [label="Complete"]; Monitoring -> Coupling [label="Incomplete"]; Workup -> Purification; Purification -> Characterization; Characterization -> End; } caption [label="EDC/HOBt Coupling Workflow.", shape=plaintext, fontname="Arial", fontsize=12];

3.3. Protocol 2: HATU Mediated Amide Coupling

This protocol is highly recommended for sterically hindered substrates or when faster reaction times are desired.[19][21]

Step-by-Step Procedure:

• To a solution of the carboxylic acid-functionalized PROTAC linker (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (3.0 eq).[9]

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride (1.2 eq) to the reaction mixture.

• Stir at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, follow the same workup and purification procedure as described in Protocol 1.

Data Presentation and Characterization

Table 1: Comparison of Common Amide Coupling Conditions

Parameter	EDC/HOBt	HATU
Equivalents of Linker	1.0	1.0
Equivalents of Amine·HCl	1.1 - 1.2	1.2
Equivalents of Coupling Agent	1.2 (EDC)	1.1
Equivalents of Additive	1.2 (HOBt)	N/A
Equivalents of Base	2.5 - 3.0 (DIPEA)	3.0 - 4.0 (DIPEA)
Solvent	DMF, DCM	DMF
Temperature	0 °C to RT	RT
Typical Reaction Time	12 - 24 hours	2 - 4 hours
Key Advantage	Cost-effective	High efficiency, fast
Common Byproducts	N,N'-disubstituted urea	Tetramethylurea, HOAt

Characterization of the Final Product:

The successful synthesis of the PROTAC precursor must be confirmed through rigorous analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product. The disappearance of the carboxylic acid proton and the appearance of a new amide N-H proton are key indicators of a successful reaction.[26]

• High-Resolution Mass Spectrometry (HRMS): HRMS provides an accurate mass measurement, which confirms the elemental composition of the synthesized molecule.[25][26] This is critical for verifying the incorporation of the deuterium atom.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive coupling reagents (hydrolyzed).- Insufficient base to neutralize the amine hydrochloride salt.- Steric hindrance.	- Use fresh, high-quality coupling reagents.- Ensure at least 2 equivalents of base are used for the HCl salt.- Switch to a more powerful coupling agent like HATU.[17]
Presence of Unreacted Starting Materials	- Incomplete reaction.- Insufficient equivalents of one reactant.	- Increase reaction time or temperature.- Use a slight excess (1.1-1.2 eq) of the amine.[17]
Formation of Significant Impurities	- Side reactions of the activated ester.- Epimerization at the chiral center.	- For EDC coupling, ensure HOBt is used to form a more stable active ester.[17]- Keep the reaction temperature low, especially during the activation step.[17]
Difficult Purification	- Byproducts are co-eluting with the product (e.g., dicyclohexylurea from DCC).	- If using DCC, extensive purification may be needed. Consider using EDC, as its urea byproduct is water-soluble.[17]- For HATU, the tetramethylurea byproduct can sometimes be challenging to remove. Optimize chromatography conditions.

Conclusion

The amide coupling of (R)-3-aminopiperidine-2,6-dione-d1 hydrochloride with PROTAC linkers is a pivotal step in the synthesis of a large class of potent protein degraders. A thorough understanding of the reaction mechanisms, careful selection of coupling reagents, and meticulous execution of the experimental protocol are essential for success. Both the EDC/HOBt and HATU methods provide reliable pathways to the desired products, with the choice depending on the specific substrate and desired reaction efficiency. The strategic incorporation of deuterium offers a promising avenue for enhancing the druglike properties of the resulting PROTACs. Rigorous characterization by NMR and HRMS is non-negotiable to confirm the identity and purity of the final compounds, paving the way for subsequent biological evaluation.

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• Structures of thalidomide analogs lenalidomide (1a) and avadomide (CC-122) (2a) and corresponding preferred deuterated enantiomers (1b, 2b). (n.d.).
• Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. (2017).
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• Optimizing Amide Coupling Reactions. (n.d.). Scribd.
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• Advancing PROTAC Characterization: Structural Insights through Adducts and Multimodal Tandem-MS Strategies. (2024). Journal of the American Society for Mass Spectrometry.
• How to Analyze Amide Coupling Reactions — Safety Protocols. (2026).
• Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. (2014). American Pharmaceutical Review.
• Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. (2023). Tohoku University.
• A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC)
• The Peptide PROTAC Modality: A New Str
• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H 2 O–THF while avoiding the use of protecting groups. (2024). RSC Advances (RSC Publishing).
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• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. (n.d.). PMC.
• Degradation Products of ARV-825 Proteolysis Targeting Chimera (PROTAC) Compound: Isolation and Purification Using Analytical Scale Fraction Collection. (2025).
• Amide-to-ester substitution as a strategy for optimizing PROTAC permeability and cellular activity. (n.d.). SciSpace.
• Structures of thalidomide, pomalidomide, lenalidomide, and protonated and deuterated enantiomers of compound 1 [CC-11006. (n.d.).
• Use of ionic liquids in amidation reactions for proteolysis targeting chimera synthesis. (2024).
• Thalidomide Analogs and Other CRBN Ligands in PROTACs. (2023). BOC Sciences.
• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (2020).
• Beyond Born-Oppenheimer pharmaceutical quantum chemistry of thalidomide analogs and deuterium substituents. (2023). ChemRxiv.
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Application Note: Storage and Handling Protocols to Maintain Isotopic Purity of (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride

The Mechanistic Imperative

The glutarimide ring is the core structural pharmacophore of cereblon (CRBN) modulators, including thalidomide, lenalidomide, and pomalidomide. A significant challenge in the development and study of these compounds is the chiral instability of the C3 position. The α-methine carbon adjacent to the carbonyl groups contains a highly acidic proton, making it susceptible to rapid racemization driven by keto-enol tautomerization in aqueous or basic environments[1].

To isolate and study the pharmacologically active enantiomers, researchers employ Deuterium-Enabled Chiral Switching (DECS)[2]. By substituting the C3 hydrogen with a deuterium atom—creating (R)-3-Aminopiperidine-2,6-dione-d1—the primary kinetic isotope effect (KIE) stabilizes the chiral center, reducing the racemization rate by up to 8.5-fold[1].

However, this isotopic purity is highly labile. When exposed to protic solvents (moisture, water, alcohols) or basic conditions, the massive molar excess of ambient protons (H⁺) drives a rapid D-to-H exchange via an achiral enolate intermediate. Because deprotonation at the stereocenter is the rate-determining step of keto-enol equilibration, the loss of isotopic purity (D-to-H exchange) is inextricably linked to the loss of enantiomeric purity (racemization)[3]. Therefore, maintaining the structural integrity of this compound requires strict, causality-driven environmental controls.

Quantitative Stability Dynamics

Understanding the half-life of the deuterated chiral center across different matrices is critical for designing robust experimental timelines.

Table 1: Comparative Kinetic Stability and H/D Exchange Rates of Glutarimide Derivatives

Compound Variant	Matrix / Environment	Temp (°C)	Half-Life ( t1/2​ )	Primary Degradation Mechanism
Racemic (H)	Phosphate Buffer (pH 7.8)	37	3.0 - 7.3 hours	Keto-Enol Tautomerization[1]
Deuterated (D1)	RPMI Cell Media	37	24 - 25 hours	D/H Exchange & Racemization[3]
Deuterated (D1)	Anhydrous DMSO	25	> 6 months	Stable (Absence of proton pool)
Deuterated HCl Salt	Desiccated Solid	-20	> 2 years	Stable (Acidic microenvironment)

Degradation Pathways and Mitigation Strategy

The following diagram maps the logical relationship between environmental triggers, the chemical degradation mechanism, and the targeted protocol interventions required to maintain isotopic and chiral purity.

Figure 1: Mechanistic pathways of isotopic/chiral degradation and targeted protocol interventions.

Self-Validating Methodologies

To ensure absolute data integrity, do not treat handling steps as mere suggestions; they are chemical necessities. Every protocol below is designed as a self-validating system with built-in quality control checks.

Protocol A: Solid-State Storage and Aliquoting

Objective: Prevent atmospheric moisture condensation and thermally driven solid-state degradation.

• Maintain the Salt Form: Always source and store the compound as the hydrochloride (HCl) salt.

  • Causality: The HCl salt forms a localized acidic microenvironment in the solid state. Because enolization is base-catalyzed, this inherent acidity heavily suppresses the formation of the achiral enolate.

• Desiccated Cold Storage: Store the primary vial at -20°C or -80°C in a sealed secondary container backfilled with Argon gas.

  • Causality: Argon is denser than air and displaces ambient atmospheric moisture, preventing condensation-driven D/H exchange on the powder surface.

• Thermal Equilibration: Before opening, transfer the vial to a room-temperature desiccator for a minimum of 30 minutes.

  • Causality: Opening a cold vial exposes the powder to immediate atmospheric moisture condensation, initiating localized enolization and irreversible isotopic dilution.

• Validation Step: Perform a baseline Chiral Supercritical Fluid Chromatography (SFC) and LC-MS analysis on a 1 mg sample upon receipt. The isotopic purity (ratio of M+1 to M peak) must be ≥98%, and the enantiomeric excess (ee) must be ≥95%.

Protocol B: Preparation of Anhydrous Stock Solutions

Objective: Create stable liquid stocks without introducing a proton pool.

• Solvent Selection: Utilize strictly anhydrous, aprotic solvents (e.g., DMSO or Acetonitrile with ≤ 0.005% water). Do NOT use methanol or ethanol.

  • Causality: Protic solvents act as direct proton donors. Even trace amounts of water in standard DMSO will rapidly degrade isotopic purity over time.

• Solvent Purging: Purge the selected solvent with dry Nitrogen or Argon for 10 minutes prior to dissolution to remove dissolved oxygen and ambient moisture.

• Single-Use Aliquoting: Dissolve the compound to the desired stock concentration (e.g., 10 mM). Immediately aliquot the stock into single-use amber glass vials (e.g., 10–20 µL per vial) and flash-freeze in liquid nitrogen. Store at -80°C.

  • Causality: Single-use aliquots eliminate freeze-thaw cycles. Repeated thawing introduces micro-condensation into the solvent, cumulatively destroying the deuterated chiral center.

• Validation Step: Thaw one aliquot and analyze it via LC-MS. The mass spectrum must confirm the retention of the deuterated isotopologue (M+1) with <2% presence of the hydrogen isotopologue (M peak)[1]. If the M peak exceeds 2%, discard the batch.

Protocol C: In Vitro Assay Execution

Objective: Minimize D-to-H exchange during necessary exposure to physiological (aqueous, pH ~7.4) environments.

• Just-in-Time Preparation: For cellular or biochemical assays requiring aqueous buffers (e.g., RPMI media, PBS), prepare the final compound dilution immediately before addition to the assay.

  • Causality: In physiological buffers at 37°C, the half-life of the deuterated chiral center is approximately 24 hours[3]. Pre-incubating the compound in media for even a few hours before the assay will skew pharmacological results due to partial racemization.

• Isotopic Buffer Substitution (Optional but Recommended): If prolonged pre-incubation or extended cell-free biochemical assays are unavoidable, utilize deuterated buffers (e.g., D₂O-based phosphate buffer adjusted to pD 7.8).

  • Causality: A deuterated solvent pool ensures that any enolization results in D-to-D exchange rather than D-to-H exchange, preserving both isotopic and enantiomeric purity[1].

• Validation Step: Include a cell-free matrix control well in your assay plate. At the final experimental time point, extract the compound from this control well using cold acetonitrile and analyze via LC-MS. This quantifies the exact percentage of D/H exchange that occurred during the assay, allowing you to mathematically validate that the observed biological effects are attributable to the (R)-enantiomer.

References

• Deuterium-Enabled Chiral Switching (DECS) Yields Chirally Pure Drugs from Chemically Interconverting Racemates. ACS Medicinal Chemistry Letters. URL:[Link][2]

• Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Analytical Chemistry. URL:[Link][1]

• The contribution of cyclic imide stereoisomers on cereblon-dependent activity. Nature Communications. URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Deuterium-Enabled Chiral Switching (DECS) Yields Chirally Pure Drugs from Chemically Interconverting Racemates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The contribution of cyclic imide stereoisomers on cereblon-dependent activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing background interference in mass spectrometry for (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

Welcome to the Technical Support Center for the mass spectrometric analysis of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride . This platform is engineered for researchers, analytical scientists, and drug development professionals dealing with immunomodulatory imide drugs (IMiDs) and their derivatives.

The glutarimide moiety—specifically the 3-aminopiperidine-2,6-dione core—is notorious for analytical challenges, including isotopic scrambling, matrix-induced ion suppression, and isobaric background interference[1][2]. This guide provides field-proven troubleshooting strategies, causal explanations, and self-validating protocols to ensure absolute scientific integrity in your LC-MS/MS workflows.

Frequently Asked Questions (FAQs): Understanding the Causality

Q1: Why am I seeing a high D0 (unlabeled) background signal when analyzing the -d1 labeled compound? A: This is primarily caused by Hydrogen-Deuterium Exchange (HDX) back-exchange [3][4]. In (R)-3-Aminopiperidine-2,6-dione-d1, the deuterium is typically located at the chiral C3 position. Because this carbon is flanked by carbonyl and amine groups, the proton/deuteron is highly acidic. In the presence of protic solvents (like water or methanol) and elevated pH, base-catalyzed keto-enol tautomerization occurs, stripping the deuterium and replacing it with hydrogen from the solvent. This isotopic scrambling artificially inflates the D0 background interference.

Q2: How do matrix effects specifically interfere with the ionization of this compound? A: The glutarimide ring is highly polar and elutes early in reversed-phase chromatography. Unfortunately, this retention window often overlaps with the elution of endogenous salts and early-eluting phospholipids from biological matrices (e.g., plasma). These co-eluting matrix components compete for available charge in the Electrospray Ionization (ESI) droplet, leading to severe ion suppression and a high background noise floor[2][5].

Q3: My MS1 spectra show multiple unexpected peaks for the pure standard. What is causing this? A: The dione structure contains multiple oxygen atoms with lone pairs that readily coordinate with alkali metals. If your solvents or glassware have trace sodium or potassium, you will observe significant [M+Na]⁺ and [M+K]⁺ adduct formation. This splits your ion current, reducing the intensity of the desired [M+H]⁺ precursor and increasing the overall background complexity.

Troubleshooting Guide: Resolving Background Interference

Issue 1: Isotopic Scrambling and D0 Background

Symptom: The transition for the unlabeled compound (m/z 129.1 → 84.1) shows a significant peak even when injecting the pure -d1 standard (m/z 130.1 → 85.1). Root Cause: Protic solvent exchange and high pH in the mobile phase. Resolution Protocol:

• Solvent Selection: Replace methanol with acetonitrile (an aprotic solvent) in your mobile phase B to minimize the pool of exchangeable protons.

• pH Control: Acidify the mobile phase strictly to pH 2.5–3.0 using 0.1% Formic Acid. Acidic conditions suppress the keto-enol tautomerization that leads to C3 deuterium loss.

• Temperature: Lower the autosampler temperature to 4°C to kinetically slow down any exchange reactions while the sample is waiting in the queue.

Issue 2: Severe Ion Suppression in Biological Matrices

Symptom: The signal-to-noise (S/N) ratio drops drastically in plasma extracts compared to neat solvent injections, accompanied by a rising baseline. Root Cause: Phospholipid and protein interference[6][7]. Resolution Protocol: Implement a Solid Phase Extraction (SPE) workflow rather than simple protein precipitation (PPT).

• Conditioning: Condition a mixed-mode cation exchange (MCX) SPE cartridge with 1 mL methanol, followed by 1 mL of 2% formic acid in water.

• Loading: Dilute the plasma sample 1:1 with 2% formic acid to ensure the primary amine of the piperidine ring is fully protonated, then load onto the cartridge.

• Washing: Wash with 1 mL of 2% formic acid in water, followed by 1 mL of 100% methanol to elute neutral lipids and phospholipids.

• Elution: Elute the target compound using 1 mL of 5% ammonium hydroxide in methanol.

• Reconstitution: Evaporate under nitrogen and immediately reconstitute in 0.1% formic acid to prevent base-catalyzed H/D exchange.

Caption: Optimized Mixed-Mode Cation Exchange (MCX) SPE workflow to eliminate matrix interference.

Issue 3: Adduct-Driven Background Noise

Symptom: High intensity of m/z 152.1 ([M+Na]⁺) relative to the desired m/z 130.1 ([M+H]⁺). Root Cause: Trace alkali metals in the LC system or solvents. Resolution Protocol:

• Use exclusively LC-MS grade water and acetonitrile.

• Flush the LC system with 50% Isopropanol / 50% Water containing 0.1% Formic acid overnight to strip residual salts from the fluidics.

• Add a volatile buffer (e.g., 2 mM Ammonium Formate) to Mobile Phase A. The ammonium ion (NH4⁺) effectively outcompetes sodium for adduct formation, driving the compound toward the [M+H]⁺ or[M+NH4]⁺ state, which fragments much more cleanly in the collision cell[1].

Quantitative Data: Method Optimization Summaries

To establish a self-validating system, researchers must track matrix factors and extraction recoveries. The table below summarizes the expected quantitative improvements when applying the troubleshooting protocols described above compared to standard methods[5][8][9].

Parameter / Metric	Standard Method (PPT + Methanol)	Optimized Method (SPE + Acetonitrile)	Improvement Factor
D0 Background (Isotopic Scrambling)	12 - 15%	< 1.5%	~10x reduction
Matrix Factor (Ion Suppression)	0.45 (Severe Suppression)	0.96 (Negligible Suppression)	+113% Signal Recovery
Extraction Recovery	65 ± 8%	92 ± 3%	+41% Yield
[M+Na]⁺ Adduct Formation	~30% of Total Ion Current	< 2% of Total Ion Current	~15x reduction
S/N Ratio at LLOQ (1 ng/mL)	4:1	35:1	~9x improvement

Mechanistic Pathway: Managing the Chiral Center

Understanding the chemical dynamics of the (R)-3-Aminopiperidine-2,6-dione-d1 molecule is critical. The diagram below illustrates the causality of background generation via tautomerization and how pH control acts as a self-validating safeguard.

Caption: Mechanism of isotopic scrambling via keto-enol tautomerization and prevention via acidic kinetic trapping.

Sources

• 1. Buy 3-Aminopiperidine-2,6-dione hydrochloride | 2686-86-4 [smolecule.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pulsus.com [pulsus.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development and validation of ultra-performance liquid chromatographic method with tandem mass spectrometry for determination of lenalidomide in rabbit and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of Lenalidomide in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scienceopen.com [scienceopen.com]

Improving the isotopic enrichment yield of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

Welcome to the Deuterium-Enabled Chiral Switching (DECS) Technical Support Center. This knowledge base is designed for researchers, medicinal chemists, and drug development professionals working on next-generation cereblon (CRBN) modulators and targeted protein degraders (PROTACs/CELMoDs).

The glutarimide moiety is essential for CRBN binding, but its C3 chiral center is highly prone to racemization. By substituting the exchangeable C3 protium with deuterium, DECS stabilizes the preferred enantiomer, allowing for the isolation and pharmacological evaluation of chirally pure therapeutics[1]. This guide addresses the critical thermodynamic and kinetic challenges associated with the isotopic enrichment and isolation of (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride .

Process Overview & Mechanistic Causality

The synthesis of the d1-enriched glutarimide relies on a base-catalyzed Hydrogen/Deuterium (H/D) exchange. The C3 proton is highly acidic due to the adjacent carbonyls, allowing for facile deprotonation to a planar enolate intermediate. However, this same reactivity makes the ring susceptible to hydrolytic cleavage.

Workflow for isotopic enrichment and chiral resolution of deuterated glutarimides.

Troubleshooting Guide & FAQs

Q1: Why is my isotopic enrichment yield plateauing at 80-85% instead of reaching >95%? A: Isotopic enrichment is an equilibrium process governed by the molar excess of D₂O. The plateau is almost always caused by trace ambient moisture (H₂O) in hygroscopic solvents (like THF or DMF) or the re-introduction of protium during workup.

• Causality: The kinetic isotope effect (KIE) means the C-D bond is stronger than the C-H bond[2]. However, if the local pD is compromised by atmospheric water, the equilibrium shifts back toward the protonated state.

• Solution: Use strictly anhydrous co-solvents and >99.9% D₂O. Implement a two-cycle exchange process: perform the exchange, lyophilize to remove the solvent, and re-subject the crude solid to a fresh D₂O/base mixture to force the equilibrium toward >98% D-incorporation.

Q2: I am observing a significant loss of overall chemical yield during the deuteration step. What is causing this? A: You are likely observing the hydrolytic ring-opening of the piperidine-2,6-dione (glutarimide) moiety into glutaramic acid derivatives.

• Causality: The planar enolate intermediate is highly electrophilic at the carbonyl carbons. If the reaction is exposed to strongly nucleophilic bases (like NaOH) or left in basic aqueous conditions for too long, hydroxide/deuteroxide ions will attack the imide carbonyl, permanently opening the ring.

• Solution: Strict kinetic control is required. Use a non-nucleophilic organic base like N,N-diisopropylethylamine (DIEA) which abstracts the C3 proton without attacking the carbonyls[2]. Limit the reaction time to 24 hours at 20°C.

Q3: How do I prevent racemization of the (R)-d1 enantiomer during isolation and storage? A: While deuteration significantly slows racemization via the KIE, the compound can still interconvert under neutral or basic conditions[3].

• Causality: Deprotonation at the stereocenter is the rate-determining step of keto-enol equilibration[4].

• Solution: Always isolate and store the compound as a hydrochloride salt . The highly acidic microenvironment protonates the C3-primary amine. This positive charge drastically reduces the electron density available to stabilize an enolate, effectively locking the stereocenter and preventing auto-catalytic racemization[5].

Mechanistic pathways of base-catalyzed H/D exchange versus ring-opening hydrolysis.

Quantitative Benchmarks: Stability & Enrichment

The following table summarizes the self-validating metrics you should use to ensure your experimental system is performing optimally. Notice how environmental pH drastically alters the half-life of the stereocenter.

Parameter	Non-Deuterated (H)	Deuterated (d1)	Impact on Experimental Workflow
Racemization Half-life (pH 7.4, 37°C)	~4.2 hours[4]	~24 - 25 hours[4]	Extends the viable handling time for cellular assays and Chiral SFC.
Racemization Half-life (pH 6.18, 37°C)	~31.8 hours[5]	~156.3 hours[5]	Demonstrates why acidic environments (HCl salts) are mandatory for storage.
Isotopic Mass Shift (LC-MS)	[M+H]⁺ 165.0	[M+H]⁺ 166.0	Primary validation metric for H/D exchange completion prior to purification.

Validated Experimental Protocol: High-Yield Isotopic Enrichment

This protocol is engineered as a self-validating system. Do not proceed to Chiral SFC (Step 6) unless the LC-MS validation in Step 3 confirms >95% enrichment.

Step 1: System Preparation

• Dissolve racemic 3-aminopiperidine-2,6-dione hydrochloride (1.0 eq, e.g., 5.0 g) in a rigorously degassed mixture of anhydrous THF and >99.9% D₂O (1:5 v/v) under an argon atmosphere.

Step 2: Base-Catalyzed Enolization

• Add N,N-diisopropylethylamine (DIEA) (1.8 eq) dropwise while maintaining the internal temperature at exactly 20°C[2].

• Causality: DIEA is sterically hindered. It acts as a proton sponge to abstract the C3 proton without acting as a nucleophile against the delicate imide carbonyls.

Step 3: Equilibration & Validation

• Stir the reaction mixture for 16 to 24 hours at 20°C.

• Validation Check: Pull a 10 µL aliquot, dilute in anhydrous MeCN, and inject into LC-MS. You must observe a near-complete shift from m/z 165.0 to m/z 166.0. If enrichment is <90%, lyophilize the mixture and repeat Steps 1-2.

Step 4: Acidic Quenching

• Carefully adjust the pD of the mixture to ~2.0 using 20% DCl in D₂O.

• Causality: Using standard HCl would cause immediate back-exchange (loss of deuterium). DCl protonates the primary amine and neutralizes the DIEA, instantly halting both H/D exchange and any creeping ring-opening hydrolysis.

Step 5: Recovery

• Lyophilize the mixture directly to a crude solid. Do not perform an aqueous extraction , as the basicity of standard aqueous workups will trigger rapid hydrolysis of the glutarimide ring.

Step 6: Chiral Resolution

• Subject the enriched racemic-d1 mixture to Chiral Supercritical Fluid Chromatography (SFC) using a stationary phase optimized for primary amines. Isolate the (R)-d1 and (S)-d1 enantiomers[3]. Store the resulting (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride at -20°C in a desiccator.

References

• Deuterium-Enabled Chiral Switching (DECS) Yields Chirally Pure Drugs from Chemically Interconverting Racemates Source: National Center for Biotechnology Information (NIH) URL:[Link]

• Differentiation of antiinflammatory and antitumorigenic properties of stabilized enantiomers of thalidomide analogs Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Structural basis of thalidomide enantiomer binding to cereblon Source: National Center for Biotechnology Information (NIH) URL:[Link]

• 3-(5-SUBSTITUTED-4-OXOQUINAZOLIN-3(4H)-YL)-3-DEUTERO-PIPERIDINE-2,6-DIONE DERIVATIVES (EP 2943201 B1)

• The contribution of cyclic imide stereoisomers on cereblon-dependent activity Source: National Center for Biotechnology Information (NIH) URL:[Link]

Sources

• 1. Deuterium-Enabled Chiral Switching (DECS) Yields Chirally Pure Drugs from Chemically Interconverting Racemates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pnas.org [pnas.org]
• 4. The contribution of cyclic imide stereoisomers on cereblon-dependent activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural basis of thalidomide enantiomer binding to cereblon - PMC [pmc.ncbi.nlm.nih.gov]

Refining NMR parameters for accurate deuterium quantification in (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

Technical Support Center: Deuterium Quantification by qNMR

Guide for: (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride Prepared by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Deuterium in Modern Drug Development

In pharmaceutical research, the strategic replacement of hydrogen with its heavier, stable isotope, deuterium, has emerged as a powerful tool to enhance the metabolic stability and pharmacokinetic profiles of drug candidates.[1][][3][4] This process, known as deuteration, can significantly slow down metabolic degradation by strengthening the carbon-hydrogen bond, a phenomenon known as the Deuterium Kinetic Isotope Effect (DKIE).[4] Consequently, deuterated drugs may offer a longer half-life, reduced dosing frequency, and an improved safety profile by altering metabolic pathways.[][4]

Accurate and precise quantification of deuterium incorporation is therefore not merely a quality control checkpoint; it is a fundamental requirement for regulatory approval and for understanding a drug's in-vivo behavior.[1][] Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy stands out as a primary analytical method for this purpose.[5][6] Unlike chromatographic techniques, qNMR is an inherently quantitative method where the signal intensity is directly proportional to the number of atomic nuclei, allowing for highly accurate measurements without the need for identical reference standards.[5][7]

This guide provides a comprehensive technical resource for researchers using ¹H qNMR to determine the level of deuterium incorporation in (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride. It is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during sample preparation, data acquisition, and processing.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues in a logical progression, from initial setup to advanced troubleshooting.

Part 1: Foundational Concepts & Sample Preparation

Q1: How does ¹H NMR allow for the quantification of deuterium?

A1: Deuterium (²H) has a nuclear spin of 1 and resonates at a completely different frequency from protons (¹H), which have a spin of 1/2.[8][9] Therefore, a deuterium nucleus does not produce a signal in a standard ¹H NMR spectrum.[9] We quantify deuterium incorporation indirectly by measuring the decrease in the intensity of the corresponding proton signal.

For (R)-3-Aminopiperidine-2,6-dione-d1, you will compare the integral of the proton signal at the deuterated position to the integral of a stable, non-deuterated proton signal within the same molecule. The reduction in the integral of the target signal, relative to the internal reference signal, directly corresponds to the percentage of deuterium incorporation.

Q2: Which signal in (R)-3-Aminopiperidine-2,6-dione should I use as an internal reference for quantification?

A2: The ideal internal reference signal should be:

• Well-resolved: It should not overlap with any other signals from the analyte, solvent, or impurities.[5][10]

• A simple multiplet, preferably a singlet: This simplifies integration and improves accuracy.[10]

• From a non-exchangeable proton: Avoid using signals from -NH or -OH groups, as their chemical shifts and line shapes can be highly sensitive to concentration, temperature, and trace amounts of acid or water.[10]

For the structure of 3-Aminopiperidine-2,6-dione, the protons on the piperidine ring that are not at the site of deuteration are suitable candidates. You must select a signal that is clearly separated from others for unambiguous integration.[10]

Q3: What is the best solvent for this analysis, and how much sample should I use?

A3:

• Solvent Selection: Choose a high-purity deuterated solvent that completely dissolves the hydrochloride salt of your compound.[7][11] Dimethyl sulfoxide-d6 (DMSO-d6) is often a good choice for polar, salt-like compounds. Ensure the solvent does not have signals that overlap with your analyte or reference peaks.[7]

• Sample Concentration: Aim for a concentration that provides a good signal-to-noise ratio (S/N) without causing issues like signal broadening due to molecular interactions.[7] A typical starting point for a small molecule on a modern spectrometer (e.g., 400-600 MHz) is 10-20 mg of the sample dissolved in 0.6-0.7 mL of solvent.[7]

Part 2: Optimizing NMR Acquisition Parameters

Accurate quantification is impossible without optimized acquisition parameters. Simply using default instrument settings is a common source of error.

Q4: Why is the relaxation delay (D1) so critical, and how do I set it correctly?

A4: The relaxation delay (D1) is the time the system waits between successive scans to allow the nuclei to return to thermal equilibrium.[12] If D1 is too short, nuclei will not have fully relaxed, leading to signal saturation and intensity loss.[10][13] This effect is non-uniform across different protons, as each has a unique spin-lattice relaxation time (T1).[10] For accurate quantification, the signal intensity must be directly proportional to the number of nuclei, which requires complete relaxation.[7]

The Rule: The relaxation delay (D1) plus the acquisition time (AQ) should be at least 5 times the longest T1 value of any signal you intend to integrate (both the analyte and reference peaks).[10][14] A more conservative value of 7xT1 is also recommended to ensure >99.9% relaxation.[7]

Action: You must experimentally measure the T1 values for your compound under your specific experimental conditions (solvent, temperature, concentration) using an Inversion Recovery experiment.

Q5: How many scans (NS) are required for an accurate qNMR experiment?

A5: The number of scans determines the signal-to-noise ratio (S/N) of the spectrum. For high precision (<1% integration error), a minimum S/N of 250:1 is recommended for the peaks being integrated.[7][10][15] The number of scans required to achieve this will depend on your sample concentration.

• Run a preliminary spectrum with a small number of scans (e.g., 8 or 16) to assess the S/N.

• Since S/N increases with the square root of the number of scans, you can calculate the required NS. For example, to double your S/N, you need to quadruple the number of scans.[7]

Q6: What pulse angle should I use? 30° or 90°?

A6: For quantitative analysis, a 90° pulse angle (flip angle) is recommended.[7][16] This maximizes the signal intensity for a given number of scans, which helps in achieving the target S/N ratio more quickly. While a smaller flip angle (e.g., 30°) allows for a shorter relaxation delay, it sacrifices signal intensity and is generally not preferred for high-accuracy qNMR unless T1 values are prohibitively long.[17] Ensure the 90° pulse is properly calibrated for your specific sample and probe.

Table 1: Summary of Key Acquisition Parameters for Deuterium qNMR

Parameter	Recommended Setting	Rationale & Justification
Pulse Program	A simple 1D pulse-acquire sequence (e.g., Bruker: zg)	Avoids complex sequences that can introduce intensity distortions unless specific circumstances (like solvent suppression) require them.[7]
Relaxation Delay (D1)	≥ 5 x T1 (longest)	Ensures >99% magnetization recovery for all signals, which is mandatory for accurate integration.[10][14] Must be determined experimentally.
Number of Scans (NS)	Sufficient to achieve S/N ≥ 250:1	High signal-to-noise is essential to minimize integration error and achieve high precision.[7][10]
Pulse Angle (P1)	90° (calibrated)	Provides maximum signal excitation and improves the efficiency of signal averaging.[7][16]
Spectral Width (SW)	Encompass all signals + baseline	Set the spectral width to include at least 1-2 ppm of flat baseline on both sides of the signals of interest for accurate baseline correction.[7][10]
Acquisition Time (AQ)	≥ 3 x T2*	Ensures the Free Induction Decay (FID) has decayed completely to zero, preventing truncation artifacts ("sinc wiggles") that distort peak shape and integration.[15]
Spinning	Off	Spinning can introduce spinning sidebands, which are small artifact peaks that can complicate the baseline and interfere with integration.[10] Excellent shimming is the correct way to achieve narrow lines.

Part 3: Data Processing & Troubleshooting

Accurate acquisition is only half the battle. Proper data processing is equally critical.[18][19]

Q7: My spectrum has a rolling baseline. How does this affect quantification, and how can I fix it?

A7: An uneven or rolling baseline is a major source of integration error.[20][21] Integrating a peak on a non-zero, non-flat baseline will lead to significant inaccuracies.

Causes & Solutions:

• Delayed Acquisition: The first few data points of the FID may be distorted due to acoustic ringing or pulse breakthrough. If the acquisition starts too soon, this distortion can cause broad baseline rolls.

• Incorrect Processing: Manual baseline correction is often superior to automated routines for high-accuracy work.[7]

  • Procedure: Use a polynomial fitting algorithm (e.g., Whittaker Smoother or Bernstein Polynomial) and carefully select regions of the spectrum that are known to be true baseline (i.e., contain no signals).[21]

  • Caution: Be careful not to mistake broad signal components for the baseline, as this will artificially reduce the integral of your peaks.[21]

Q8: What is the correct way to phase my spectrum for quantification?

A8: Incorrect phasing can severely distort peak shape, leading to both positive and negative contributions to the integral and causing large errors.[18][20]

• Procedure: Always perform manual phase correction.[17] First, adjust the zero-order phase (PHC0) using a well-defined peak. Then, adjust the first-order phase (PHC1) using peaks at opposite ends of the spectrum.

• Goal: The goal is to make all peaks perfectly symmetrical with the baseline flat on both sides of every peak.[19][20]

Q9: I'm getting inconsistent integration results. What should I check?

A9: Inconsistent integration, assuming acquisition parameters were set correctly, often points to issues in either shimming or data processing.

Troubleshooting Guide: A Systematic Approach

Use this guide to diagnose and resolve common issues that lead to inaccurate deuterium quantification.

Issue 1: Poor Line Shape (Broad or Asymmetric Peaks)

• Symptom: Peaks are not sharp and symmetrical (non-Lorentzian). This prevents accurate integration.

• Primary Cause: Inhomogeneous magnetic field across the sample volume.

• Troubleshooting Workflow:

  • Check Sample Preparation: Ensure the sample is fully dissolved and free of any solid particulates.[22] Inhomogeneity can cause poor shimming.

  • Re-shim the Spectrometer: Shimming is the process of adjusting the magnetic field to maximize its homogeneity.[23][24] This is arguably the most critical step for obtaining high-quality spectra.

    • Action: Perform a thorough manual shimming routine, adjusting both on-axis (Z1, Z2, etc.) and potentially off-axis (X, Y, etc.) shims if spinning is off.[23][25] Automated shimming routines (e.g., topshim on Bruker systems) can provide an excellent starting point but may require manual refinement.[25][26]

  • Turn Spinning Off: As mentioned, sample spinning can create sidebands. Modern spectrometers with good shims should not require spinning.[10]

Issue 2: Calculated Deuterium Incorporation is Unreliable or Non-Reproducible

• Symptom: Re-running the same sample gives different results, or the result is scientifically implausible.

• Primary Cause: A combination of sub-optimal acquisition and processing parameters.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate deuterium quantification.

Detailed Experimental Protocols

Protocol 1: T1 Measurement via Inversion Recovery

• Prepare the Sample: Prepare your sample of (R)-3-Aminopiperidine-2,6-dione-d1 HCl in your chosen solvent (e.g., DMSO-d6) at the exact concentration you will use for the final qNMR measurement.

• Load and Shim: Insert the sample, lock, and perform a high-quality shim.

• Setup the Experiment:

  • Use the standard t1ir pulse program (or equivalent) on your spectrometer.

  • Create a list of variable delays (VD list) for the inversion time (τ). A good starting list might range from very short to long values, for example: 0.01s, 0.1s, 0.5s, 1s, 2s, 5s, 10s, 20s, 40s.

  • Set the relaxation delay (D1) to a conservative estimate that is longer than any expected T1, typically at least 10-20 seconds for this initial experiment.[13]

• Acquire Data: Run the experiment. This will produce a series of 1D spectra, one for each delay in your VD list.

• Analyze Data: Use the spectrometer's software to fit the intensity decay of each peak of interest to the exponential recovery function. This will yield the T1 value for each proton environment. Identify the longest T1 value among the peaks you will use for quantification.

Protocol 2: Quantitative ¹H NMR Data Acquisition & Processing

Sources

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 3. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 4. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 5. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 6. usp.org [usp.org]
• 7. emerypharma.com [emerypharma.com]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 9. studymind.co.uk [studymind.co.uk]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Building Block. The relaxation delay [imserc.northwestern.edu]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 15. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. JEOL USA blog | Optimizing NMR Processing: Techniques and Best Pr [jeolusa.com]
• 19. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 20. bruker.com [bruker.com]
• 21. Stanford University NMR Facility [web.stanford.edu]
• 22. nmr.ucdavis.edu [nmr.ucdavis.edu]
• 23. lsa.umich.edu [lsa.umich.edu]
• 24. nmr.medicine.uiowa.edu [nmr.medicine.uiowa.edu]
• 25. bionmr.cores.ucla.edu [bionmr.cores.ucla.edu]
• 26. Gradient shimming with spectrum optimisation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative CRBN binding affinity: (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride vs unlabeled analog

Comparative CRBN Binding Affinity: (R)-3-Aminopiperidine-2,6-dione-d1 Hydrochloride vs. Unlabeled Analog

As targeted protein degradation (TPD) and molecular glue therapeutics rapidly evolve, the 3-aminopiperidine-2,6-dione (glutarimide) moiety remains the cornerstone for recruiting the Cereblon (CRBN) E3 ubiquitin ligase. However, the chiral center at the C3 position of this ring presents a profound pharmacological challenge: rapid in vivo and in vitro racemization.

This guide provides an objective, data-driven comparison between the deuterated (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride and its unlabeled analog . By examining their comparative binding affinities, we demonstrate how isotopic labeling isolates true stereospecific interactions from racemization artifacts, providing a critical framework for researchers designing next-generation PROTACs and molecular glues.

The Mechanistic Basis of Stereoselective CRBN Binding

The binding of glutarimide derivatives to CRBN is strictly stereoselective. X-ray crystallography reveals that the glutarimide ring inserts into a shallow, hydrophobic "tri-tryptophan" (tri-Trp) pocket on the CRBN surface.

• The Active (S)-Enantiomer: Adopts a relaxed C4-endo puckered conformation, allowing optimal hydrogen bonding between the imide nitrogen/carbonyls and the CRBN pocket[1].

• The Inactive (R)-Enantiomer: The inverted stereocenter forces a twisted conformation that sterically clashes within the pocket, resulting in a ~10-fold to 100-fold reduction in intrinsic binding affinity[1].

The Racemization Conundrum & The Kinetic Isotope Effect

The C3 proton of the unlabeled glutarimide ring is highly acidic due to its position alpha to two carbonyl groups. In aqueous media (such as assay buffers or human plasma), this proton is easily abstracted to form an achiral enolate intermediate, leading to rapid racemization (half-life of 2–6 hours)[2].

Consequently, if a researcher tests the purely inactive (R)-unlabeled analog in a 12-hour cellular assay, it will yield a "false positive" result. Over time, the compound racemizes into a 50:50 mixture, generating the active (S)-enantiomer which then binds CRBN and drives protein degradation.

To uncover the true pharmacological profile of the (R)-isomer, researchers utilize (R)-3-Aminopiperidine-2,6-dione-d1 , where the C3 hydrogen is replaced with deuterium. Because the C–D bond has a lower zero-point energy than the C–H bond, breaking it requires significantly more activation energy. This Kinetic Isotope Effect (KIE) severely retards enolization, effectively "locking" the molecule in the inactive (R)-configuration[2].

Fig 1: Deuteration at C3 prevents enolization, locking the compound in the inactive (R)-state.

Quantitative Data Presentation

The tables below summarize the stark divergence in apparent binding affinity and stability between the deuterated and unlabeled (R)-analogs over time.

Table 1: Time-Dependent CRBN Binding Affinity (Apparent IC₅₀) Note: Data reflects a competitive binding assay format. Lower values indicate stronger affinity.

Compound	t = 0 hours (Immediate)	t = 12 hours	t = 24 hours
(R)-Unlabeled Analog	> 10 µM (Weak)	~ 0.8 µM (Moderate)	~ 0.2 µM (Strong)
(R)-Deuterated Analog (d1)	> 10 µM (Weak)	> 10 µM (Weak)	> 10 µM (Weak)
(S)-Unlabeled (Control)	~ 0.1 µM (Strong)	~ 0.1 µM (Strong)	~ 0.1 µM (Strong)

Table 2: Pharmacokinetic & Stability Metrics

Metric	(R)-Unlabeled Analog	(R)-Deuterated Analog (d1)
Enantiomeric Half-Life (Plasma)	2 - 6 hours[2]	> 50 hours
Primary CRBN Binding Mode	Dynamic (Converts to active S-isomer)	Static (Locked in inactive R-conformation)
Downstream IKZF3 Degradation	High (Time-delayed artifact)	Negligible[3]

Self-Validating Experimental Protocols

Protocol A: Time-Course TR-FRET CRBN Binding Assay

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) provides a highly sensitive, low-background readout of target engagement. A time-course is mandatory; a single-point read at 24 hours would falsely categorize the unlabeled (R)-analog as an active binder. Self-Validation: This protocol runs a parallel LC-MS/MS arm. If the deuterated analog begins showing FRET signal at 48 hours, the LC-MS/MS data will independently verify whether this is true (R)-binding or if deuterium-to-hydrogen (D/H) exchange has occurred in the buffer.

• Complex Preparation: Equilibrate purified recombinant CRBN-DDB1 complex (10 nM) with a Terbium-labeled CRBN tracer ligand (5 nM) in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM TCEP).

• Compound Dispensing: Dispense (R)-3-Aminopiperidine-2,6-dione-d1 and the unlabeled analog into a 384-well plate across a 10-point concentration gradient (10 µM to 0.5 nM). Include (S)-unlabeled as a positive control.

• Time-Course Incubation: Seal the plates and incubate at room temperature.

• Signal Acquisition: Read the TR-FRET signal (Excitation: 340 nm; Emission: 495 nm and 520 nm) at strict intervals: 0h, 4h, 12h, and 24h.

• Orthogonal Validation: At the 24h mark, extract the buffer from the highest concentration wells of the deuterated cohort and analyze via LC-MS/MS to confirm the retention of the +1 Da mass shift, ensuring the D/H exchange is <5%.

Fig 2: Self-validating TR-FRET workflow with integrated LC-MS/MS for isotopic stability check.

Protocol B: Cellular Target Degradation Assay (Immunoblotting)

Causality: In vitro binding does not guarantee in vivo ternary complex formation or ubiquitination. We must assess the degradation of downstream neo-substrates (e.g., IKZF3) in a live cellular environment where metabolic enzymes and plasma proteins accelerate racemization. Self-Validation: To prove that any lack of degradation from the deuterated (R)-analog is due to stereochemistry and not poor cell permeability, a parallel permeability assay (e.g., Caco-2) must be run. Furthermore, a CRBN-knockout cell line is used as a negative control to ensure all observed degradation is strictly CRBN-dependent.

• Cell Seeding: Seed MM.1S multiple myeloma cells (wild-type and CRBN-/-) at 5×105 cells/mL in RPMI-1640 media supplemented with 10% FBS.

• Treatment: Treat cells with 1 µM of (R)-deuterated analog, (R)-unlabeled analog, and vehicle (DMSO) for 12 hours.

• Lysis & Quantification: Harvest cells, wash with cold PBS, and lyse using RIPA buffer supplemented with protease inhibitors. Quantify total protein using a BCA assay.

• Immunoblotting: Resolve 20 µg of protein via SDS-PAGE, transfer to a PVDF membrane, and probe for IKZF3 and CRBN. Use GAPDH as a loading control.

• Analysis: The unlabeled (R)-analog will show near-complete IKZF3 degradation (due to in-situ conversion to the S-enantiomer), whereas the (R)-deuterated analog will leave IKZF3 levels intact, proving the intrinsic inactivity of the (R)-conformation[3].

Conclusion for Drug Development Professionals

Comparing (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride against its unlabeled counterpart is not merely an academic exercise; it is a fundamental quality control mechanism in TPD drug discovery.

The unlabeled (R)-analog is a "Trojan Horse" in biological assays, masking its intrinsic inactivity behind rapid racemization. By utilizing the deuterated analog, researchers leverage the kinetic isotope effect to freeze the stereocenter. This proves unequivocally that the (S)-configuration is an absolute requirement for CRBN engagement[4]. For drug developers, incorporating deuterium at the C3 position of PROTACs and IMiDs is a highly validated strategy to prevent off-target effects, stabilize the active enantiomer, and extend the therapeutic half-life of clinical candidates.

References

• (S)
• Structural basis of thalidomide enantiomer binding to cereblon Source: ResearchGate URL
• Differentiation of antiinflammatory and antitumorigenic properties of stabilized enantiomers of thalidomide analogs Source: PNAS URL
• Effects of deuterium-substituted (S)-and (R)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. (S)-3-Aminopiperidine-2,6-dione-d1 hydrochloride | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Operational &amp; Disposal Master Guide: (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride

As a highly specialized intermediate in the synthesis of Cereblon (CRBN) modulators and PROTACs, (R)-3-Aminopiperidine-2,6-dione-d1 hydrochloride requires strict operational oversight. This guide provides immediate, step-by-step logistical and safety protocols for researchers handling this deuterated, pharmacologically active intermediate.

Chemical Hazard & Causality Profile

To safely manage this compound, one must understand the causality behind its structural features and how they dictate laboratory behavior and disposal routing.

• The Deuterium Isotope (d1): The glutarimide ring of standard thalidomide derivatives undergoes rapid racemization in vivo due to the acidic proton at the chiral C3 center. By substituting this proton with deuterium, the Kinetic Isotope Effect (KIE) significantly slows deprotonation, locking the (R)-stereocenter 1. While this alters metabolic stability, the isotopic enrichment does not change the compound's environmental disposal pathways 2.

• The Hydrochloride Salt: The presence of stoichiometric chloride is the primary driver for waste segregation. When dissolved in any organic solvent, the dissociated chloride ions classify the entire mixture as halogenated waste . Incinerating non-segregated chlorinated solvents at standard temperatures can lead to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) 3.

• Pharmacological Activity: As a CRBN binder precursor, it carries intrinsic risks of skin/eye irritation and potential downstream teratogenicity 4.

Quantitative Hazard Specifications

Parameter	Specification / Classification	Causality / Impact
GHS Hazards	H302, H315, H319, H335	Requires engineering controls (BSC) to prevent mucosal/respiratory contact.
Isotopic Enrichment	Target ≥98% D at C3	High-value API; requires strict mass-balance tracking to prevent loss.
Waste Classification	Halogenated Organic (when in solution)	Dictates mandatory routing to high-temperature (>1000°C) incinerators.

Operational Handling & Safety Workflows

Because hydrochloride salts of fine organic powders are highly prone to static fly, standard open-bench weighing poses a severe inhalation risk.

Protocol 1: Safe Handling & Weighing

• Environment: Conduct all weighing inside a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing isolator.

• Static Control: Discharge the spatula and anti-static weigh boat using a zero-stat gun before transferring the powder.

• Transfer: Transfer the required mass into a pre-tared, sealable amber vial. Seal the vial before removing it from the BSC.

• Self-Validation (Mass Balance Check): Verify that the mass of the source vial minus the mass of the receiving vessel equals the transferred mass within a 0.1% tolerance. Validation: A closed mass balance confirms zero material was lost to static fly or environmental contamination.

Immediate Spill Response & Decontamination

In the event of a powder spill outside of containment, immediate neutralization is required to prevent surface degradation from the acidic salt.

Protocol 2: Spill Response and Surface Decontamination

• Containment: Gently cover the spilled powder with damp absorbent pads (moistened with DI water) to prevent aerosolization.

• Neutralization: Wipe the area with a 0.1 M Sodium Bicarbonate ( NaHCO3​ ) solution. Causality: The mild base neutralizes the hydrochloride salt, converting the compound to its freebase form, which prevents acidic etching of stainless steel lab benches.

• Organic Wash: Wipe the neutralized area with Isopropanol (IPA) to solubilize and remove the remaining freebase organic residue.

• Self-Validation (Conductivity Swab): Swab the cleaned surface with a DI-water moistened swab. Extract the swab in 1 mL of DI water and measure the conductivity using a micro-probe. Validation: A reading of <2μS/cm confirms the complete removal of residual chloride ions, validating that the active salt has been thoroughly decontaminated.

Liquid Waste Segregation & Disposal

A common compliance failure in laboratories is routing DMSO or DMF reaction mixtures containing this compound into standard "Non-Halogenated" waste streams. Because the compound is a hydrochloride salt, all associated organic waste becomes halogenated 5.

Protocol 3: Liquid Waste Segregation

• Phase Separation: After reaction quenching, separate the organic and aqueous layers.

• Halogenated Routing: Route ALL organic layers (even inherently non-halogenated solvents like EtOAc or DMSO) that contained the compound into the Halogenated Organic Waste carboy.

• Labeling: Affix a label stating: "Contains Halogens (Chlorides) and Pharmacologically Active Intermediates."

• Self-Validation (Beilstein Test): Before sealing the carboy for final disposal, perform a Beilstein test (copper wire flame test) on a 1 mL aliquot of the waste solvent. Validation: A positive result (green flame) validates that the chloride ions have been successfully captured in the designated halogenated stream, confirming EPA-compliant segregation.

Waste Segregation Parameters

Waste Type	Classification	Disposal Container	Treatment Method
Solid Powder / PPE	Hazardous Solid	Double-bagged, sealed drum	Direct Incineration
Organic Solvents	Halogenated Organic	Green labeled carboy	High-Temp Incineration (>1000°C)
Aqueous Quench	Hazardous Aqueous	Blue labeled carboy	Chemical degradation

Visual Workflow: Disposal Routing

Figure 1: Decision matrix and routing workflow for the disposal of chloride-containing API intermediates.

References

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories - US EPA -[Link]

• Deuterium in drug discovery: progress, opportunities and challenges - NIH PMC -[Link]

• Deuterated Drugs: Isotope Distribution and Impurity Profiles - Journal of Medicinal Chemistry (ACS) -[Link]

Sources

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. aksci.com [aksci.com]
• 5. epa.gov [epa.gov]